Cas no 1229622-03-0 (7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol)

7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol structure
1229622-03-0 structure
Product Name:7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol
CAS No:1229622-03-0
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD20669249
CID:2619818
PubChem ID:68626144
Update Time:2025-04-21

7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol
    • 7-Methoxy-2,3,4,5-tetrahydro-1H-benzo[d]azepin-1-ol
    • 1H-3-Benzazepin-1-ol, 2,3,4,5-tetrahydro-7-methoxy-
    • SCHEMBL3394940
    • 8-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-5-ol
    • 1229622-03-0
    • D92841
    • AKOS023844433
    • AS-68648
    • 7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol
    • MDL: MFCD20669249
    • Inchi: 1S/C11H15NO2/c1-14-9-2-3-10-8(6-9)4-5-12-7-11(10)13/h2-3,6,11-13H,4-5,7H2,1H3
    • InChI Key: CJQZSNACIZWXEQ-UHFFFAOYSA-N
    • SMILES: OC1CNCCC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.6

7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol Pricemore >>

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